Cas no 438049-84-4 (Benzenemethanol, 5-(difluoromethoxy)-2-fluoro-)

• Product Name: Benzenemethanol, 5-(difluoromethoxy)-2-fluoro-
• CAS No: 438049-84-4
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 4963812
• Update Time: 2025-11-01

Benzenemethanol, 5-(difluoromethoxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• (5-(Difluoromethoxy)-2-fluorophenyl)methanol
• Benzenemethanol, 5-(difluoromethoxy)-2-fluoro-
• 2-fluoro-5-difluoromethoxybenzyl alcohol
• 5-(Difluoromethoxy)-2-fluorobenzyl alcohol

• Inchi： 1S/C8H7F3O2/c9-7-2-1-6(13-8(10)11)3-5(7)4-12/h1-3,8,12H,4H2
• InChI Key： QZTMIGUOQXOYAI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CO)OC(F)F

Computed Properties

• Exact Mass: 192.03981395 g/mol
• Monoisotopic Mass: 192.03981395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.13
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzenemethanol, 5-(difluoromethoxy)-2-fluoro-

Comprehensive Overview of Benzenemethanol, 5-(difluoromethoxy)-2-fluoro- (CAS No. 438049-84-4)

Benzenemethanol, 5-(difluoromethoxy)-2-fluoro- (CAS No. 438049-84-4) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and fluoro substituents, has garnered attention due to its potential role in drug discovery and material science. Its molecular structure, featuring a benzene ring with specific functional groups, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Benzenemethanol, 5-(difluoromethoxy)-2-fluoro- has surged, driven by their enhanced stability and bioavailability. Researchers are particularly interested in its applications for central nervous system (CNS) drug development, where fluorinated analogs often exhibit improved blood-brain barrier penetration. The compound’s CAS No. 438049-84-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

The synthesis of Benzenemethanol, 5-(difluoromethoxy)-2-fluoro- involves multi-step organic reactions, including electrophilic aromatic substitution and nucleophilic fluorination. Its difluoromethoxy group is a key structural motif, often associated with metabolic resistance in bioactive molecules. This property aligns with current trends in sustainable chemistry, where longer-lasting compounds reduce environmental impact. Discussions on platforms like ResearchGate and PubMed highlight its potential in green chemistry initiatives.

From an industrial perspective, CAS No. 438049-84-4 is often linked to high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it a candidate for precision medicine applications. Notably, the compound’s fluoro and difluoromethoxy groups are subjects of patents in anticancer and antiviral drug formulations, addressing global health challenges like oncology and emerging infectious diseases.

Analytical characterization of Benzenemethanol, 5-(difluoromethoxy)-2-fluoro- typically employs NMR spectroscopy and mass spectrometry, with its 19F-NMR signals providing critical structural insights. The compound’s logP and pKa values are frequently studied to predict its behavior in drug delivery systems. These metrics are crucial for AI-driven drug design, a hot topic in computational chemistry circles.

Environmental and regulatory aspects of CAS No. 438049-84-4 are also under scrutiny. While not classified as hazardous, its biodegradability profile is a focus for EPA and REACH compliance. The compound’s eco-toxicity data is often compared to alternatives in life cycle assessments, resonating with the ESG (Environmental, Social, and Governance) priorities of modern corporations.

In summary, Benzenemethanol, 5-(difluoromethoxy)-2-fluoro- (CAS No. 438049-84-4) represents a convergence of innovation and sustainability in chemical research. Its structural features and applications align with trends like personalized medicine, green synthesis, and AI-augmented discovery, making it a compound of enduring scientific and industrial interest.